Ethyl 2,6-dimethylbenzoate
Overview
Description
Ethyl 2,6-dimethylbenzoate is a chemical compound with the molecular formula C11H14O2 and a molecular weight of 178.2277 . It is also known by its IUPAC name, ethyl 2,6-dimethylbenzoate .
Synthesis Analysis
The synthesis of Ethyl 2,6-dimethylbenzoate involves the acid-catalyzed esterification of 2,6-dimethoxybenzoic acid in the presence of absolute ethanol . Another method involves the reaction of 2,6-dimethyl-benzoic acid with potassium carbonate in N,N-dimethyl-formamide at 20°C for approximately 50 minutes, followed by the addition of ethyl iodide .
Molecular Structure Analysis
The molecular structure of Ethyl 2,6-dimethylbenzoate can be represented by the InChI code: InChI=1S/C11H14O2/c1-4-13-11(12)10-8(2)6-5-7-9(10)3/h5-7H,4H2,1-3H3 . This structure is available as a 2D Mol file or as a computed 3D SD file .
Chemical Reactions Analysis
The primary chemical reaction involved in the formation of Ethyl 2,6-dimethylbenzoate is the esterification of 2,6-dimethoxybenzoic acid . This reaction is catalyzed by acid and occurs in the presence of absolute ethanol .
Physical And Chemical Properties Analysis
Ethyl 2,6-dimethylbenzoate has a molecular weight of 178.23 . It has a boiling point of 78-80°C at 0.9mm and a density of 1.010±0.06 g/cm3 .
Scientific Research Applications
properties
IUPAC Name |
ethyl 2,6-dimethylbenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14O2/c1-4-13-11(12)10-8(2)6-5-7-9(10)3/h5-7H,4H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NBBSIMLSNFENNF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C=CC=C1C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90334462 |
Source
|
| Record name | Ethyl 2,6-dimethylbenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90334462 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2,6-dimethylbenzoate | |
CAS RN |
36596-67-5 |
Source
|
| Record name | Ethyl 2,6-dimethylbenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90334462 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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